Ethyl 2-hydroxyfuran-3-carboxylate
Description
Ethyl 2-hydroxyfuran-3-carboxylate is a furan-derived ester characterized by a hydroxyl (-OH) substituent at the 2-position and an ethyl ester group at the 3-position of the furan ring. The furan ring’s aromaticity, combined with polar functional groups, suggests reactivity patterns suitable for pharmaceutical, agrochemical, and material science applications. The hydroxyl group may enhance hydrogen-bonding interactions, influencing solubility and crystallization behavior, which could be studied using crystallographic tools like the SHELX software suite .
Properties
CAS No. |
199190-55-1 |
|---|---|
Molecular Formula |
C7H8O4 |
Synonyms |
3-Furancarboxylicacid,2-hydroxy-,ethylester(9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Ring Structure: Furan (aromatic, planar) vs. cyclopentane (non-aromatic, puckered). Furan derivatives exhibit greater electron-deficient reactivity.
- Functional Groups : Hydroxyl vs. ketone/acetyl groups alter polarity and hydrogen-bonding capacity.
Bioactive Furan Derivatives (Indirect Evidence)
This compound’s hydroxyl group may enhance bioactivity compared to non-polar analogs .
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